Cas no 739365-62-9 (4-amino-1-(2,3-dihydro-1H-isoindol-2-yl)butan-1-one)

• Product Name: 4-amino-1-(2,3-dihydro-1H-isoindol-2-yl)butan-1-one
• CAS No: 739365-62-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 1763732
• PubChem ID: 23091972
• Update Time: 2025-05-22

4-amino-1-(2,3-dihydro-1H-isoindol-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-1-(ISOINDOLIN-2-YL)BUTAN-1-ONE
• 4-amino-1-(2,3-dihydro-1H-isoindol-2-yl)butan-1-one
• CS-0293364
• 4-amino-1-(1,3-dihydroisoindol-2-yl)butan-1-one
• A1-38893
• 739365-62-9
• SCHEMBL6232316
• AKOS011513920
• EN300-146318

• Inchi： 1S/C12H16N2O/c13-7-3-6-12(15)14-8-10-4-1-2-5-11(10)9-14/h1-2,4-5H,3,6-9,13H2
• InChI Key： LTTLRCZLQBFIFJ-UHFFFAOYSA-N
• SMILES： O=C(CCCN)N1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-1-(2,3-dihydro-1H-isoindol-2-yl)butan-1-one

Recent Advances in the Study of 4-amino-1-(2,3-dihydro-1H-isoindol-2-yl)butan-1-one (CAS: 739365-62-9)

4-amino-1-(2,3-dihydro-1H-isoindol-2-yl)butan-1-one (CAS: 739365-62-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research briefing synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structure, featuring an isoindoline moiety linked to an amino-butanone group, has attracted attention for its potential to interact with various biological targets. Recent publications have investigated its role as a precursor in the synthesis of small molecule inhibitors, particularly those targeting protein-protein interactions (PPIs) and enzymatic pathways. For instance, a 2023 study demonstrated its utility in the development of selective kinase inhibitors with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of 4-amino-1-(2,3-dihydro-1H-isoindol-2-yl)butan-1-one. A recent publication in the Journal of Medicinal Chemistry described an efficient, scalable synthesis route that improves yield and purity while reducing environmental impact. This advancement is particularly relevant for industrial-scale production and further pharmacological evaluation.

Biological evaluations have revealed promising activity profiles for derivatives of this compound. In vitro studies conducted in 2024 showed that certain analogs exhibit potent inhibitory effects against specific cancer cell lines, with IC50 values in the low micromolar range. These findings suggest potential applications in oncology drug development, though further in vivo studies are needed to validate these observations.

The compound's physicochemical properties have also been characterized in detail. Recent computational studies have provided insights into its conformational flexibility and potential binding modes with biological targets. These molecular modeling approaches, combined with experimental data, are facilitating the rational design of more potent and selective derivatives.

From a drug development perspective, the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties have been investigated in preclinical models. While showing adequate metabolic stability, some challenges regarding oral bioavailability have been identified, prompting current research into formulation strategies to overcome these limitations.

The pharmaceutical industry has shown growing interest in this chemical scaffold, with several patent applications filed in recent years covering novel derivatives and their therapeutic applications. These intellectual property developments indicate the compound's potential commercial value and the competitive landscape surrounding its applications.

Future research directions appear to focus on expanding the structural diversity of derivatives, improving target selectivity, and addressing current pharmacological limitations. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating progress in this area, with several candidates reportedly advancing through preclinical development pipelines.

In conclusion, 4-amino-1-(2,3-dihydro-1H-isoindol-2-yl)butan-1-one represents a promising scaffold in medicinal chemistry with diverse potential applications. The recent surge in research activity surrounding this compound underscores its importance in current drug discovery efforts and suggests that it may serve as the foundation for novel therapeutic agents in the coming years.